Cas no 1261885-87-3 (2-Fluoro-5-phenyl-1H-pyrrolo[2,3-b]pyridine)

• Product Name: 2-Fluoro-5-phenyl-1H-pyrrolo[2,3-b]pyridine
• CAS No: 1261885-87-3
• MF: C₁₃H₉FN₂
• MW: 212.222366094589
• CID: 4924249
• Update Time: 2025-10-05

2-Fluoro-5-phenyl-1H-pyrrolo[2,3-b]pyridine Chemical and Physical Properties

Names and Identifiers

• 2-Fluoro-5-phenyl-1H-pyrrolo[2,3-b]pyridine

• Inchi： 1S/C13H9FN2/c14-12-7-10-6-11(8-15-13(10)16-12)9-4-2-1-3-5-9/h1-8H,(H,15,16)
• InChI Key： RFCIWWVFBGEHMP-UHFFFAOYSA-N
• SMILES： FC1=CC2=CC(=CN=C2N1)C1C=CC=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 240
• XLogP3: 3.4
• Topological Polar Surface Area: 28.7

Additional information on 2-Fluoro-5-phenyl-1H-pyrrolo[2,3-b]pyridine

2-Fluoro-5-phenyl-1H-pyrrolo[2,3-b]pyridine: A Comprehensive Overview

The compound 2-Fluoro-5-phenyl-1H-pyrrolo[2,3-b]pyridine, identified by the CAS number 1261885-87-3, is a heterocyclic aromatic compound with significant potential in various fields of chemistry and pharmacology. This molecule belongs to the class of pyrrolopyridines, which are known for their unique structural features and diverse biological activities. The integration of a fluorine atom at the 2-position and a phenyl group at the 5-position introduces distinct electronic and steric properties, making this compound a subject of interest in contemporary research.

The synthesis of 2-Fluoro-5-phenyl-1H-pyrrolo[2,3-b]pyridine typically involves multi-step organic reactions, including nucleophilic aromatic substitution, coupling reactions, and cyclization processes. Recent advancements in catalytic methods have enabled more efficient and selective pathways for constructing such complex heterocycles. For instance, the use of palladium-catalyzed cross-coupling reactions has been reported to facilitate the formation of the pyrrolopyridine core with high yields and excellent regioselectivity.

One of the most notable applications of this compound lies in its potential as a pharmacological agent. Preclinical studies have demonstrated that 2-Fluoro-5-phenyl-1H-pyrrolo[2,3-b]pyridine exhibits promising activity against various disease targets, including cancer and neurodegenerative disorders. Its ability to modulate key cellular pathways, such as kinase signaling and receptor interactions, underscores its potential as a lead compound for drug development.

In addition to its pharmacological relevance, this compound has also been explored for its electronic properties in materials science. The conjugated π-system of the pyrrolopyridine framework imparts unique optical and electronic characteristics, making it a candidate for applications in organic electronics and optoelectronics. Recent studies have investigated its use in organic light-emitting diodes (OLEDs) and photovoltaic devices, where its stability and emission properties are advantageous.

The environmental impact and safety profile of CAS 1261885-87-3 are critical considerations for its large-scale production and application. Research into its degradation pathways under various environmental conditions has revealed that it undergoes rapid hydrolysis in aqueous environments, reducing its persistence in ecosystems. However, further studies are required to fully understand its long-term environmental fate and potential risks to aquatic life.

In conclusion, 2-Fluoro-5-phenyl-1H-pyrrolo[2,3-b]pyridine represents a versatile compound with multifaceted applications across chemistry, pharmacology, and materials science. Its unique structural features and functional groups continue to inspire innovative research directions, positioning it as a valuable asset in both academic and industrial settings.